Cas no 212627-91-3 (Benzenemethanol, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]-)

• Product Name: Benzenemethanol, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]-
• CAS No: 212627-91-3
• MF: C₉₃H₁₆₄O₉
• MW: 1426.29189109802
• CID: 1399833
• Update Time: 2024-08-16

Benzenemethanol, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]-

• Inchi： 1S/C93H164O9/c1-7-13-19-25-31-37-43-49-55-61-67-95-88-75-84(76-89(96-68-62-56-50-44-38-32-26-20-14-8-2)92(88)99-71-65-59-53-47-41-35-29-23-17-11-5)81-101-86-73-83(80-94)74-87(79-86)102-82-85-77-90(97-69-63-57-51-45-39-33-27-21-15-9-3)93(100-72-66-60-54-48-42-36-30-24-18-12-6)91(78-85)98-70-64-58-52-46-40-34-28-22-16-10-4/h73-79,94H,7-72,80-82H2,1-6H3
• InChI Key： ZZWDHLXVRHMLPP-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(OCC2=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C2)=CC(OCC2=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C2)=C1

Computed Properties

• Exact Mass: 1425.23822

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 1147.8±60.0 °C(Predicted)
• PSA: 94.07
• pka: 14.20±0.10(Predicted)